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Compound of Interest

Compound Name: Aniline Blue, sodium salt

Cat. No.: B15141911 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. This guide provides essential, immediate

safety and logistical information for the proper disposal of Aniline Blue, sodium salt, a
common laboratory reagent. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling Precautions
Aniline Blue, sodium salt is categorized as a hazardous chemical, causing skin and serious

eye irritation, and may lead to respiratory irritation.[1] Before initiating any disposal procedures,

it is crucial to be equipped with the appropriate Personal Protective Equipment (PPE).

Required Personal Protective Equipment (PPE):

Eye Protection: Wear chemical splash goggles that meet EN 166 or OSHA's eye and face

protection regulations in 29 CFR 1910.133.[1]

Hand Protection: Use chemically resistant gloves.

Skin and Body Protection: Wear a lab coat, apron, or other protective clothing to prevent skin

contact.[1][2]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory

protection is not typically required. However, if dust is generated, a NIOSH/MSHA approved
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respirator should be used.[2][3]

Ensure that eyewash stations and safety showers are readily accessible in the work area.[1][3]

Step-by-Step Disposal Procedure
The disposal of Aniline Blue, sodium salt, must be handled in a manner that prevents

environmental contamination and adheres to all relevant regulations. Do not empty into drains

or release into the environment.[1]

Containment of Spills: In the event of a spill, prevent the spread of the material. For

powdered forms, avoid generating dust.[1][4]

Collection: Carefully sweep or shovel the spilled material into a suitable, clearly labeled, and

closed container for disposal.[1][3] Use dry clean-up procedures and avoid creating dust.[4]

Waste Classification: Chemical waste generators are responsible for determining if a

discarded chemical is classified as hazardous waste. Consult local, regional, and national

hazardous waste regulations for complete and accurate classification.[1]

Storage Pending Disposal: Store the sealed container in a cool, dry, and well-ventilated area,

away from incompatible materials such as strong oxidizing agents.[1][2][4]

Final Disposal: Dispose of the contents and container at an approved waste disposal plant or

an authorized landfill.[1][4] It is recommended to consult with your institution's Environmental

Health and Safety (EHS) department or a licensed professional waste disposal service to

ensure compliance with all regulations.

Quantitative Data Summary
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Property Value Source

Molecular Formula C37H27N3Na2O9S3 [3]

Molecular Weight 799.81 g/mol [3]

Appearance Solid [3]

Solubility Soluble in water [5]

Boiling Point ~100 °C (for a solution) [5]

Note: Specific toxicity data such as LD50 and LC50 are not readily available in the provided

search results. The toxicological properties have not been fully investigated.[1]

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Aniline Blue,
sodium salt.
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Caption: Workflow for the safe disposal of Aniline Blue, sodium salt.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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